2-Cyclopentyl-4-methyl-5-nitro-phenol

• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol
• IUPAC Name: 2-cyclopentyl-4-methyl-5-nitrophenol
• InChI: InChI=1S/C12H15NO3/c1-8-6-10(9-4-2-3-5-9)12(14)7-11(8)13(15)16/h6-7,9,14H,2-5H2,1H3
• InChI Key: LDZZSZXVEINWDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1[N+](=O)[O-])O)C2CCCC2

Description

2-Cyclopentyl-4-methyl-5-nitro-phenol is a useful research compound. Its molecular formula is C12H15NO3 and its molecular weight is 221.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a microwave tube charged with 4-bromo-2-cyclopentyl-5-nitrophenyl methyl carbonate (500 mg, 1.45 mmol), Pd(dppf)Cl2 (96 mg, 0.13 mmol), potassium trifluoro-methyl-boron (177 mg, 1.45 mmol) and cesium carbonate (1420 mg, 4.36 mmol) was added tetrahydrofuran (2.5 mL) and water (1.25 mL). The reaction heated at 110° C. for 35 min under microwave irradiation. The reaction was partitioned between ethyl acetate and water. The organic layer was separated, dried over Na2SO4, filtered and concentrated in vacuo to yield a brown oil. Purification by silica gel chromatography (0-6% ethyl acetate/hexanes) provided 2-cyclopentyl-4-methyl-5-nitro-phenol (167 mg, 52% yield). 1H NMR (400.0 MHz, DMSO-d6) δ 10.08 (s, 1H), 7.43-7.38 (m, 1H), 7.22 (s, 1H), 3.28-3.21 (m, 1H), 2.43 (s, 3H), 1.96-1.91 (m, 2H), 1.80-1.51 (m, 6H).